Cas no 1860028-36-9 (tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride)

• Product Name: tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride
• CAS No: 1860028-36-9
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD28139113
• CID: 4624607
• PubChem ID: 91886224
• Update Time: 2025-05-20

tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride
• tert-Butyl (azetidin-2-ylmethyl)carbamate hydrochloride
• tert-Butyl n-[(azetidin-2-yl)methyl]carbamate HCl
• tert-butyl N-(azetidin-2-ylmethyl)carbamate;hydrochloride
• (Azetidin-2-ylmethyl)carbamic acid tert-butyl ester hydrochloride
• 2-(Boc-aminomethyl)azetidine HCl
• AMY35604
• 2-(N-Boc-aminomethyl)azetidine HCl
• 4329AH
• SB15590
• SB40850
• P15590
• SCHEMBL21623215
• tert-Butyl(azetidin-2-ylmethyl)carbamatehydrochloride
• AKOS027337281
• AS-52759
• (S)-N-Boc-1-(2-azetidinyl)methanamine Hydrochloride
• MFCD28893670
• DB-432799
• SY099756
• MFCD28139113
• 1-(Azetidin-2-yl)-N-Boc-methanamine Hydrochloride
• CS-0047979
• 1860028-36-9
• SY259735

• MDL： MFCD28139113
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-6-7-4-5-10-7;/h7,10H,4-6H2,1-3H3,(H,11,12);1H
• InChI Key： ZVMLJKVCRIASFQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCC1CCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride

tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride: A Comprehensive Overview

The compound with CAS No. 1860028-36-9, commonly referred to as tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butyl group, combined with the azetidin-2-yl moiety, contributes to its distinct chemical profile, making it a valuable subject for research and synthesis.

Recent studies have highlighted the importance of tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride in the context of peptide synthesis and bioconjugation. The azetidine ring, a four-membered cyclic amine, plays a crucial role in stabilizing the molecule's structure and enhancing its reactivity. This makes it an ideal candidate for exploring new synthetic pathways and improving existing chemical processes.

In terms of synthesis, the compound is typically derived from the reaction of tert-butyl chloroformate with azetidine derivatives. The hydrochloride salt form ensures better solubility and stability, which are critical factors in pharmaceutical applications. Researchers have also explored the use of this compound in the development of prodrugs, where it serves as a protective group for sensitive functional groups during drug delivery.

The structural integrity of tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its stereochemistry and conformational preferences, which are essential for understanding its interactions with biological systems.

One of the most promising applications of this compound lies in its potential use as a building block for complex molecules in medicinal chemistry. Its ability to undergo various nucleophilic substitutions and additions makes it versatile in constructing bioactive compounds. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the preparation of enantiomerically pure derivatives.

Moreover, the compound has shown promise in therapeutic areas such as oncology and infectious diseases. Preclinical studies suggest that it may exhibit anti-proliferative activity against certain cancer cell lines, although further research is needed to validate these findings. Its role as a modulator of cellular signaling pathways is another area that warrants investigation.

In conclusion, tert-butyl N-[(azetidin-2-yl)methyl]carbamate hydrochloride (CAS No. 1860028-36-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties, combined with recent breakthroughs in synthetic methodologies, position it as a key player in the development of innovative chemical entities.